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Compound of Interest

Compound Name:

1-(2-

Methoxyphenyl)cyclopropane-1-

carboxylic acid

Cat. No.: B1369874 Get Quote

Disclaimer
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 1-(2-Methoxyphenyl)cyclopropane-1-carboxylic
acid. At the time of writing, a comprehensive, peer-reviewed Safety Data Sheet (SDS) for this

specific compound (CAS No. 74205-24-6) was not available from a primary chemical supplier.

The following guidance is a synthesis of information from supplier data for the target compound

and SDSs of structurally related compounds, including various substituted

(methoxyphenyl)cyclopropane-carboxylic acids and general carboxylic acids.[1][2][3][4][5] It is

imperative to consult the direct supplier for a compound-specific SDS before handling and to

conduct a thorough, site-specific risk assessment.

Hazard Identification and Risk Profile
1-(2-Methoxyphenyl)cyclopropane-1-carboxylic acid is classified with several key hazards

based on available data.[6] Understanding these risks is the foundation for selecting

appropriate Personal Protective Equipment (PPE).

Primary Hazards:

H315: Causes skin irritation.[2][3][5][6][7]
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H319: Causes serious eye irritation.[2][3][5][6][7]

H335: May cause respiratory irritation.[2][3][5][6][7]

Structurally similar compounds are also noted as being harmful if swallowed.[3][7] As a solid,

this compound may exist as a fine powder, posing a risk of airborne dust generation during

handling.[8]

Core Personal Protective Equipment (PPE)
Requirements
A multi-layered PPE approach is mandatory to mitigate the identified risks. The selection of

PPE is not merely a checklist but a dynamic response to the specific procedures being

undertaken.
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PPE Category
Required Equipment &

Specifications
Rationale for Use

Eye and Face Protection

Chemical Splash Goggles &

Face Shield: Goggles must

meet ANSI Z87.1 standards or

equivalent. A full-face shield

must be worn over goggles

during procedures with a high

risk of splashing or dust

generation (e.g., transferring

large quantities, scraping

vials).[8][9]

Protects against direct contact

with airborne particles or

splashes, which can cause

serious eye irritation.[2][6]

Skin and Body Protection

Chemical-Resistant Gloves:

Nitrile or neoprene gloves are

recommended.[9][10] Gloves

must be inspected for tears or

holes before each use and

changed immediately if

contaminated. Double-gloving

is advised for enhanced

protection.[11] Laboratory

Coat: A standard flame-

resistant lab coat, fully

buttoned, is required.[8][10]

Full Coverage: Legs and feet

must be covered with

appropriate clothing and

closed-toe, chemical-resistant

shoes.[8][10]

Prevents skin irritation upon

direct contact.[2][6] The lab

coat and full-coverage clothing

protect against incidental

contact and minor spills.
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Respiratory Protection

Engineering Controls: All

weighing and manipulation of

the solid compound must occur

within a certified chemical

fume hood to minimize

inhalation of dust.[1][8]

Respirator: If engineering

controls are insufficient or

during a large spill clean-up, a

NIOSH-approved N95 dust

respirator or higher is required

to prevent respiratory irritation.

[8][9]

Mitigates the risk of respiratory

tract irritation from inhaling the

fine powder.[2][6] A fume hood

is the primary barrier;

respirators are for

supplemental or emergency

use.

Operational and Disposal Plans: A Step-by-Step
Guide
Safe handling extends beyond wearing PPE. It involves a systematic workflow from preparation

to disposal, designed to minimize exposure at every step.

Preparation and Engineering Controls
Designate Area: All work with this compound must be performed in a designated area,

clearly marked, within a laboratory.

Verify Ventilation: Before starting, ensure the chemical fume hood is operational and has a

valid certification.[8]

Assemble Materials: Gather all necessary equipment, including spatulas, weigh boats,

glassware, and appropriately labeled waste containers, and place them inside the fume hood

to minimize traffic in and out of the containment area.[8]

Safe Handling Workflow
The following diagram outlines the logical flow for handling the compound safely.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling & Cleanup

1. Designate & Prepare
Fume Hood

2. Assemble All
Materials & Waste Bins

3. Don Full PPE
(Gloves, Coat, Goggles)

4. Carefully Weigh Solid
(Minimize Dust)

5. Transfer to Reaction Vessel
or Solvent

6. Decontaminate Surfaces
& Equipment

7. Segregate & Dispose
of Contaminated Waste

8. Doff PPE Correctly
(Gloves First)

9. Wash Hands Thoroughly
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Caption: Experimental workflow for handling 1-(2-Methoxyphenyl)cyclopropane-1-carboxylic
acid.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[2] Seek medical attention if irritation

persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[2] Remove contact lenses if present and easy to do.[2]

Seek immediate medical attention.

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[2] If you feel unwell, call a poison center or doctor.[2]

Spill: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place it in a

sealed, labeled container for hazardous waste disposal.[2][10] For large spills, evacuate the

area and contact your institution's environmental health and safety department.[10] Ensure

adequate ventilation and wear full PPE, including respiratory protection, during cleanup.[12]

Disposal Plan
Proper disposal is a critical final step in the chemical handling lifecycle.

Solid Waste: All disposable materials contaminated with the compound (e.g., gloves, weigh

paper, paper towels) must be collected in a dedicated, clearly labeled hazardous waste

container.[8]

Unused Compound: The original container and any unused compound must be disposed of

as hazardous chemical waste.[2]

Regulatory Compliance: Dispose of all waste in accordance with all applicable federal, state,

and local environmental regulations.[1][5] Do not empty into drains or release into the

environment.[1][2] The compound may be dissolved in a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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